Cas no 2228401-72-5 (1,1,1-trifluoro-3-(3-fluoro-4-nitrophenyl)propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(3-fluoro-4-nitrophenyl)propan-2-ol
• CAS No: 2228401-72-5
• MF: C₉H₇F₄NO₃
• MW: 253.150396585464
• CID: 6190204
• PubChem ID: 165629538
• Update Time: 2025-06-22

1,1,1-trifluoro-3-(3-fluoro-4-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(3-fluoro-4-nitrophenyl)propan-2-ol
• EN300-1949584
• 2228401-72-5

• Inchi： 1S/C9H7F4NO3/c10-6-3-5(1-2-7(6)14(16)17)4-8(15)9(11,12)13/h1-3,8,15H,4H2
• InChI Key： GFBLEDGGSHSULE-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC(=C(C=1)F)[N+](=O)[O-])O)(F)F

Computed Properties

• Exact Mass: 253.03620573g/mol
• Monoisotopic Mass: 253.03620573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66Ų

Additional information on 1,1,1-trifluoro-3-(3-fluoro-4-nitrophenyl)propan-2-ol

Professional Introduction to 1,1,1-trifluoro-3-(3-fluoro-4-nitrophenyl)propan-2-ol (CAS No. 2228401-72-5)

1,1,1-trifluoro-3-(3-fluoro-4-nitrophenyl)propan-2-ol is a fluorinated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural and functional properties. This compound, identified by the CAS number CAS No. 2228401-72-5, represents a class of molecules that exhibit promising applications in drug discovery and development. The presence of multiple fluorine atoms and a nitro group in its molecular structure imparts distinct electronic and steric characteristics, making it a valuable candidate for further exploration.

The compound's molecular formula can be expressed as C₉H₇F₄O₃, indicating a complex arrangement of carbon, hydrogen, fluorine, and oxygen atoms. The structural features of 1,1,1-trifluoro-3-(3-fluoro-4-nitrophenyl)propan-2-ol include a trifluoromethyl group at the 1-position of the propanol backbone, a 3-fluoro-4-nitrophenyl moiety at the 3-position, and a hydroxyl group at the 2-position. These structural elements contribute to its reactivity and potential biological activity.

In recent years, there has been growing interest in fluorinated compounds due to their ability to enhance the pharmacokinetic properties of drugs. The fluorine atoms in 1,1,1-trifluoro-3-(3-fluoro-4-nitrophenyl)propan-2-ol can influence metabolic stability, lipophilicity, and binding affinity to biological targets. This has led to extensive research into developing novel fluorinated pharmaceuticals that offer improved efficacy and reduced side effects.

The nitro group in the phenyl ring of this compound is another key feature that contributes to its chemical reactivity. Nitro groups are known to participate in various chemical transformations, including reduction to amino groups or diazotization reactions. These transformations can be exploited in synthetic chemistry to modify the structure of the molecule and explore new derivatives with enhanced biological activity.

Recent studies have highlighted the potential of CAS No. 2228401-72-5 in the development of novel therapeutic agents. For instance, researchers have investigated its utility as an intermediate in the synthesis of fluorinated analogs of known drugs. The structural motifs present in this compound have been shown to mimic natural products and bioactive molecules, suggesting its role as a building block for drug discovery.

The pharmaceutical industry has been particularly interested in compounds with trifluoromethyl groups due to their ability to improve metabolic stability and binding affinity. The trifluoromethyl group in 1,1,1-trifluoro-3-(3-fluoro-4-nitrophenyl)propan-2-ol is strategically positioned to interact with biological targets, enhancing its potential as a pharmacophore. This has prompted further investigation into its role in modulating enzyme activity and receptor binding.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and chemical biology. The unique electronic properties of fluorinated compounds make them suitable for use in organic electronics and sensors. Researchers have explored the use of such molecules in designing novel materials with enhanced optical and electronic properties.

The synthesis of 1,1,1-trifluoro-3-(3-fluoro-4-nitrophenyl)propan-2-ol presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful optimization of reaction conditions to achieve high yields and purity. However, advances in synthetic methodologies have made it possible to access complex fluorinated structures more efficiently than ever before.

The growing body of research on this compound underscores its significance in modern chemistry. As our understanding of molecular interactions continues to evolve, compounds like CAS No. 2228401-72-5 will play an increasingly important role in drug discovery and materials science. Their unique structural features offer a rich palette for innovation, driving forward advancements in both academic research and industrial applications.